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psammaplin A psammaplin A
Brand Name: Vulcanchem
CAS No.: 110659-91-1
VCID: VC0009185
InChI: InChI=1S/C22H24Br2N4O6S2/c23-15-9-13(1-3-19(15)29)11-17(27-33)21(31)25-5-7-35-36-8-6-26-22(32)18(28-34)12-14-2-4-20(30)16(24)10-14/h1-4,9-10,29-30,33-34H,5-8,11-12H2,(H,25,31)(H,26,32)/b27-17+,28-18+
SMILES: C1=CC(=C(C=C1CC(=NO)C(=O)NCCSSCCNC(=O)C(=NO)CC2=CC(=C(C=C2)O)Br)Br)O
Molecular Formula: C22H24Br2N4O6S2
Molecular Weight: 664.4 g/mol

psammaplin A

CAS No.: 110659-91-1

Main Products

VCID: VC0009185

Molecular Formula: C22H24Br2N4O6S2

Molecular Weight: 664.4 g/mol

psammaplin A - 110659-91-1

CAS No. 110659-91-1
Product Name psammaplin A
Molecular Formula C22H24Br2N4O6S2
Molecular Weight 664.4 g/mol
IUPAC Name (2E)-3-(3-bromo-4-hydroxyphenyl)-N-[2-[2-[[(2E)-3-(3-bromo-4-hydroxyphenyl)-2-hydroxyiminopropanoyl]amino]ethyldisulfanyl]ethyl]-2-hydroxyiminopropanamide
Standard InChI InChI=1S/C22H24Br2N4O6S2/c23-15-9-13(1-3-19(15)29)11-17(27-33)21(31)25-5-7-35-36-8-6-26-22(32)18(28-34)12-14-2-4-20(30)16(24)10-14/h1-4,9-10,29-30,33-34H,5-8,11-12H2,(H,25,31)(H,26,32)/b27-17+,28-18+
Standard InChIKey LMAFSGDNHVBIHU-XUIWWLCJSA-N
Isomeric SMILES C1=CC(=C(C=C1C/C(=N\O)/C(=O)NCCSSCCNC(=O)/C(=N/O)/CC2=CC(=C(C=C2)O)Br)Br)O
SMILES C1=CC(=C(C=C1CC(=NO)C(=O)NCCSSCCNC(=O)C(=NO)CC2=CC(=C(C=C2)O)Br)Br)O
Canonical SMILES C1=CC(=C(C=C1CC(=NO)C(=O)NCCSSCCNC(=O)C(=NO)CC2=CC(=C(C=C2)O)Br)Br)O
Synonyms isprasin
psammaplin A
PubChem Compound 6400741
Last Modified Nov 11 2021
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